![molecular formula C9H8Cl2O2 B183841 3-(3,5-Dichlorophenyl)propanoic acid CAS No. 95333-95-2](/img/structure/B183841.png)
3-(3,5-Dichlorophenyl)propanoic acid
Overview
Description
“3-(3,5-Dichlorophenyl)propanoic acid” is a chemical compound with the empirical formula C9H8Cl2O2 . It has a molecular weight of 219.06 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a propanoic acid group attached to a phenyl group, which is substituted with two chlorine atoms at the 3rd and 5th positions .
Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has a melting point range of 56-60 °C .
Scientific Research Applications
1. Organic Synthesis and Structural Characterization
3-(3,5-Dichlorophenyl)propanoic acid plays a role in the synthesis of various organic compounds. For instance, Yan Shuang-hu (2014) described the synthesis of (1H-1,2,4-Triazol-1-yl) methyl 3-(2,4-dichlorophenyl) propanoate from 1H-1,2,4-triazol and 3-(2,4-dichlorophenyl) propanoic acid, highlighting its use in organic synthesis and structural characterization through methods like IR, 1H NMR, and X-ray diffraction (Yan Shuang-hu, 2014).
2. Photochemical Behavior Studies
Research by L. Meunier, Emmanuelle Gauvin, and P. Boule (2002) investigated the photochemical behavior of dichlorprop, a compound related to this compound, under various conditions. Their work contributes to understanding the complex photochemical reactions and formation of photoproducts, which is vital in environmental chemistry (L. Meunier, Emmanuelle Gauvin, & P. Boule, 2002).
3. Reactivity with Other Chemicals
Z. Qiang et al. (2010) studied the reactivity of compounds similar to this compound, such as 3-(trichlorogermyl)propanoic acid, highlighting its unusual properties when reacting with other chemicals like phenylmagnesium bromide (Z. Qiang et al., 2010).
4. Applications in Advanced Oxidation Processes
The study of organic intermediates in the degradation of related compounds by advanced oxidation processes, as investigated by Yunfu. Sun and J. Pignatello (1993), is crucial for wastewater treatment and environmental remediation. This research helps in understanding the transformation products and pathways in such processes (Yunfu. Sun & J. Pignatello, 1993).
5. Derivatization for Fluorescence Studies
V. Frade et al. (2007) explored the derivatization of amino acids with compounds like 3-(Naphthalen-1-ylamino)propanoic acid, a derivative of this compound, for fluorescence studies. This application is significant in biological assays and research involving fluorescent labeling of biomolecules (V. Frade et al., 2007).
6. Exploration in Polymer Chemistry
Acerina Trejo-Machin et al. (2017) utilized phloretic acid (3-(4-Hydroxyphenyl)propanoic acid), a compound similar to this compound, in the creation of polybenzoxazine, demonstrating its potential in polymer chemistry for creating new materials (Acerina Trejo-Machin et al., 2017).
Safety and Hazards
The compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2 according to the GHS classification . This means it is harmful if swallowed and causes serious eye irritation . Safety measures should include avoiding ingestion and inhalation, not getting it in eyes, on skin, or on clothing, and ensuring adequate ventilation .
Properties
IUPAC Name |
3-(3,5-dichlorophenyl)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl2O2/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h3-5H,1-2H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQICJNXGCGRFBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70356061 | |
Record name | 3-(3,5-dichlorophenyl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70356061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
95333-95-2 | |
Record name | 3-(3,5-dichlorophenyl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70356061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(3,5-Dichlorophenyl)propionic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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